CDK1/CDK5 Selectivity vs. Kenpaullone & Alsterpaullone
In the original structure-activity study that introduced azakenpaullone, the compound was directly compared against kenpaullone in parallel kinase assays [1]. Azakenpaullone inhibited GSK-3β with IC₅₀ = 18 nM while requiring 2.0 µM and 4.2 µM to inhibit CDK1/cyclin B and CDK5/p25, respectively, yielding selectivity ratios of 111-fold and 233-fold . In contrast, kenpaullone inhibited GSK-3β with IC₅₀ = 23 nM but also potently inhibited CDK1/cyclin B (IC₅₀ = 0.4 µM) and CDK5/p25 (IC₅₀ = 0.85 µM), producing selectivity ratios of only 17-fold and 37-fold . Alsterpaullone, the most potent paullone for GSK-3β (IC₅₀ = 4 nM), concurrently inhibits CDK1/cyclin B at 35 nM, yielding a minimal ~9-fold selectivity window . The charge distribution within the 1-azakenpaullone molecule, arising from the nitrogen substitution in the parent ring system, is discussed as the structural basis for this enhanced GSK-3β selectivity [1].
| Evidence Dimension | Kinase selectivity ratio: GSK-3β IC₅₀ vs. CDK1/cyclin B IC₅₀ |
|---|---|
| Target Compound Data | GSK-3β IC₅₀ = 18 nM; CDK1/cyclin B IC₅₀ = 2.0 µM; CDK5/p25 IC₅₀ = 4.2 µM. Selectivity ratio vs. CDK1 = 111-fold; vs. CDK5 = 233-fold |
| Comparator Or Baseline | Kenpaullone: GSK-3β IC₅₀ = 23 nM; CDK1 IC₅₀ = 0.4 µM (17-fold); CDK5 IC₅₀ = 0.85 µM (37-fold). Alsterpaullone: GSK-3β IC₅₀ = 4 nM; CDK1 IC₅₀ = 35 nM (~9-fold) |
| Quantified Difference | Azakenpaullone provides 6.5× greater CDK1 selectivity than kenpaullone (111-fold vs. 17-fold) and 12.3× greater than alsterpaullone (111-fold vs. ~9-fold) |
| Conditions | Recombinant kinase assays with [γ-³²P]ATP; GSK-3β assay: 15 µM ATP, GS-1 peptide substrate; CDK1/cyclin B assay: 15 µM ATP, histone H1 substrate; CDK5/p25 assay: conditions parallel to CDK1 |
Why This Matters
Procurement of azakenpaullone over kenpaullone or alsterpaullone is mandated when GSK-3β-mediated biology must be interrogated without confounding CDK inhibition, which otherwise triggers cell cycle arrest and apoptosis independently of Wnt/β-catenin signaling.
- [1] Kunick C, Lauenroth K, Leost M, Meijer L, Lemcke T. 1-Azakenpaullone is a selective inhibitor of glycogen synthase kinase-3β. Bioorganic & Medicinal Chemistry Letters. 2004;14(2):413-416. View Source
